NP-1815-PX

• Molecular Formula: C21H14N4O3S
• Molecular Weight: 402.4 g/mol
• InChI: InChI=1S/C21H14N4O3S/c26-17-11-18(27)25(14-6-3-5-13(10-14)20-23-21(29)28-24-20)16-9-8-12-4-1-2-7-15(12)19(16)22-17/h1-10H,11H2,(H,22,26)(H,23,24,29)
• InChIKey: BNMITFGQPNUZHK-UHFFFAOYSA-N

NP-1815-PX: Selective P2X4 Antagonist

NP-1815-PX (5-[3-(5-thioxo-4H-[1,2,4]oxadiazol-3-yl)phenyl]-1H-naphtho[1,2-b][1,4]diazepine-2,4(3H,5H)-dione) is a synthetic small-molecule antagonist of the P2X4 purinergic receptor (P2X4R), an ATP-gated cation channel implicated in chronic pain, neuroinflammation, and smooth muscle pathophysiology [1]. Developed and characterized by Matsumura et al. in 2016, NP-1815-PX exhibits high antagonist potency at the human P2X4 receptor (IC₅₀ = 0.26 μM / 251 nM) and demonstrates functional selectivity against other P2X subtypes (P2X3, P2X7) as well as multiple P2Y G-protein-coupled receptors [2]. The compound belongs to the naphthodiazepinedione chemical class and is available as both the free acid form and sodium salt (NP-1815-PX sodium, CAS 1239578-80-3), with applications spanning in vitro recombinant receptor pharmacology, ex vivo smooth muscle contractility assays, and in vivo rodent models of neuropathic and herpetic pain [3].

P2X4R pathway inhibition studies (human/rodent)

In vivo neuropathic & herpetic pain models

Cross-species translational pharmacology

Ex vivo airway smooth muscle contractility assays

• [1] Matsumura Y, Yamashita T, Sasaki A, Nakata E, Kohno T, Masuda T, Tozaki-Saitoh H, Imai T, Kuraishi Y, Tsuda M, Inoue K. A novel P2X4 receptor-selective antagonist produces anti-allodynic effect in a mouse model of herpetic pain. Sci Rep. 2016 Aug 31;6:32461. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. NP-1815-PX Ligand Activity Charts. P2X4 (Human) IC₅₀ = 251 nM (pIC₅₀ = 6.6). View Source
• [3] National Library of Medicine. MeSH Supplementary Concept Data: NP-1815-PX. Unique ID C000627125. View Source

NP-1815-PX vs Generic P2X4 Antagonists

Generic substitution among P2X4 receptor antagonists is scientifically invalid due to profound interspecies pharmacological divergence and distinct selectivity profiles across the P2X family. A 2024 systematic comparison by Trang et al. in Purinergic Signalling established that commonly used P2X4 antagonists exhibit stark species-dependent activity: 5-BDBD and BX430 are inactive at the mouse P2X4 receptor (IC₅₀ >100 μM), rendering them functionally useless in murine in vivo models [1]. In contrast, NP-1815-PX retains potent antagonism at both human and rodent P2X4 orthologues, enabling translational bridging from murine pain models to human target validation [2]. Furthermore, selectivity among P2X subtypes varies dramatically—off-target antagonism at P2X7 or P2X3 can confound phenotypic interpretation in purinergic signaling studies [3]. Procurement of an incompletely characterized or species-inactive antagonist introduces uncontrolled experimental variables that compromise reproducibility and invalidate cross-species conclusions.

NP-1815-PX (Target)

Generic P2X4 Antagonists (5-BDBD, BX430)

Active at mouse and human P2X4

Inactive at mouse P2X4 (>100 µM)

P2X4-subtype selectivity confirmed

Non-selective or uncharacterized across P2X family

KCC2 restoration biomarker documented

No published KCC2 restoration data

Species activity cliff and selectivity gaps may shift model interpretation; cross-species conclusions may not transfer directly.

• [1] Trang T, Stokes L, Riedel T, Schmalzing G, Markwardt F, Müller CE, et al. Pharmacological differences between human and mouse P2X4 receptor explored using old and new tools. Purinergic Signal. 2024;20(6):659-667. View Source
• [2] Matsumura Y, Yamashita T, Sasaki A, Nakata E, Kohno T, Masuda T, Tozaki-Saitoh H, Imai T, Kuraishi Y, Tsuda M, Inoue K. A novel P2X4 receptor-selective antagonist produces anti-allodynic effect in a mouse model of herpetic pain. Sci Rep. 2016 Aug 31;6:32461. View Source
• [3] Zhang W, et al. The role of P2X4 receptor in neuropathic pain and its pharmacological properties. Pharmacol Res. 2020;158:104915. View Source

NP-1815-PX Differentiation Evidence

Subtype Selectivity vs. P2X3 and P2X7

NP-1815-PX demonstrates functional P2X4 receptor subtype selectivity, a key differentiation from non-selective purinergic antagonists such as TNP-ATP or PPADS. In calcium influx assays using 1321N1 cells stably expressing recombinant human purinergic receptors, NP-1815-PX inhibited hP2X4R-mediated [Ca²⁺]i increase with an IC₅₀ of 0.26 μM, whereas 1 μM NP-1815-PX had no detectable effect on hP2X7R- or rP2X3R-mediated calcium responses [1]. This represents an approximately 4-fold selectivity window at a concentration achieving near-maximal P2X4 inhibition. In contrast, non-selective antagonists such as PPADS inhibit P2X1, P2X2, P2X3, and P2X5 with comparable potency, introducing confounding variables in experiments aimed at isolating P2X4-specific pharmacology [2].

Subtype Selectivity

Head-to-head

≥4-fold selectivity for P2X4 over P2X3 and P2X7 at 1 µM

Supports P2X4-specific pathway interpretation

1321N1 cells; ATP-stimulated Ca²⁺ influx; IC₅₀ 0.26 µM hP2X4

Evidence Dimension	Subtype selectivity (inhibition at 1 μM)
Target Compound Data	NP-1815-PX (1 μM): no effect on hP2X7R or rP2X3R
Comparator Or Baseline	NP-1815-PX hP2X4R IC₅₀ = 0.26 μM (control for potency); PPADS: non-selective across P2X1,2,3,5
Quantified Difference	≥4-fold selectivity for P2X4 over P2X3 and P2X7 at functional concentration
Conditions	1321N1 astrocytoma cells stably expressing recombinant human P2X4, human P2X7, or rat P2X3; ATP-stimulated [Ca²⁺]i increase measured by fluorescence

Why This Matters

Subtype-selective inhibition enables unambiguous attribution of phenotypic effects to P2X4 antagonism, critical for target validation studies where off-target P2X3 or P2X7 blockade would obscure mechanistic interpretation.

• [1] Matsumura Y, Yamashita T, Sasaki A, Nakata E, Kohno T, Masuda T, Tozaki-Saitoh H, Imai T, Kuraishi Y, Tsuda M, Inoue K. A novel P2X4 receptor-selective antagonist produces anti-allodynic effect in a mouse model of herpetic pain. Sci Rep. 2016;6:32461. (Figure 1d-f, IC₅₀ determination and selectivity profiling) View Source
• [2] Trang T, Stokes L, Riedel T, Schmalzing G, Markwardt F, Müller CE, et al. Pharmacological differences between human and mouse P2X4 receptor explored using old and new tools. Purinergic Signal. 2024;20(6):659-667. View Source

Mouse P2X4 Activity vs. 5-BDBD and BX430

NP-1815-PX retains functional antagonist activity at both human and mouse P2X4 receptors, a critical differentiator from the widely used antagonists 5-BDBD and BX430. A 2024 systematic pharmacological comparison by Trang et al. revealed that 5-BDBD and BX430 are completely inactive at the mouse P2X4 receptor orthologue up to 100 μM, despite displaying potent antagonism at human P2X4 [1]. In contrast, NP-1815-PX demonstrates robust anti-allodynic efficacy upon intrathecal administration in mouse models of traumatic nerve injury and herpetic pain, confirming functional engagement of mouse P2X4 in vivo [2]. The rank order of antagonist potency at human P2X4 was established as BAY-1797 = PSB-12062 = BX430 > 5-BDBD > TNP-ATP = PPADS; at mouse P2X4, 5-BDBD and BX430 are absent from the active antagonist list [3].

Mouse P2X4 Activity

Head-to-head

NP-1815-PX active; 5-BDBD and BX430 inactive up to 100 µM

Enables murine model target engagement

In vivo: traumatic nerve injury model, anti-allodynic endpoint response

Evidence Dimension	Activity at mouse P2X4 receptor
Target Compound Data	NP-1815-PX: active (produces anti-allodynic effect in mouse chronic pain models via intrathecal administration)
Comparator Or Baseline	5-BDBD: no antagonism of mouse P2X4 up to 100 μM; BX430: no antagonism of mouse P2X4 up to 100 μM
Quantified Difference	Qualitative functional dichotomy: active (NP-1815-PX) vs. inactive (5-BDBD, BX430) at mouse orthologue
Conditions	1321N1 cells expressing mouse P2X4 orthologue; in vivo mouse models (traumatic nerve injury, herpetic pain)

Why This Matters

For laboratories conducting in vivo studies in murine pain or inflammation models, 5-BDBD and BX430 are scientifically invalid tools due to lack of mouse P2X4 engagement. NP-1815-PX is one of the few validated P2X4 antagonists suitable for bridging human in vitro target validation with murine in vivo proof-of-concept.

• [1] Trang T, Stokes L, Riedel T, Schmalzing G, Markwardt F, Müller CE, et al. Pharmacological differences between human and mouse P2X4 receptor explored using old and new tools. Purinergic Signal. 2024;20(6):659-667. (Table 2: 5-BDBD and BX430 inactive at mouse P2X4; Fig. 3) View Source
• [2] Matsumura Y, et al. Sci Rep. 2016;6:32461. (In vivo anti-allodynic efficacy in mouse traumatic nerve injury and herpetic pain models) View Source
• [3] Trang T, et al. Purinergic Signal. 2024;20(6):659-667. (Rank order of antagonist potency at human and mouse P2X4) View Source

In Vivo Selectivity vs. Duloxetine

NP-1815-PX produces anti-allodynic effects in chronic pain models without altering acute nociceptive pain sensitivity or motor function—a therapeutic window not uniformly observed across P2X4-targeting or clinically used neuropathic pain agents. In the traumatic nerve injury mouse model, intrathecal NP-1815-PX (30 nmol) significantly reversed mechanical allodynia (measured by von Frey filament test) while leaving acute thermal nociception (tail-flick test) and motor coordination (rotarod test) unaffected [1]. This contrasts with duloxetine and paroxetine—antidepressants with reported P2X4 inhibitory activity—which exhibit broader CNS effects including sedation, motor impairment, and modulation of serotonin/noradrenaline transporters that confound attribution of analgesic efficacy to P2X4 antagonism [2].

In Vivo Selectivity

Reported

Anti-allodynic effect present; acute nociception and motor function unchanged

Endpoint selectivity in chronic pain model

Intrathecal 30 nmol; von Frey, tail-flick, rotarod tests

Evidence Dimension	Selectivity for chronic pain allodynia vs. acute nociception and motor function
Target Compound Data	NP-1815-PX (30 nmol i.t.): anti-allodynic effect present; acute nociception unchanged; motor function unchanged
Comparator Or Baseline	Duloxetine, Paroxetine: mixed P2X4 inhibition with serotonergic/adrenergic activity; sedative and motor effects reported at analgesic doses
Quantified Difference	NP-1815-PX: dissociation of anti-allodynic efficacy from acute pain/motor effects (qualitative therapeutic window); comparators lack this dissociation
Conditions	Mouse traumatic nerve injury model; von Frey filament test (allodynia); tail-flick test (acute nociception); rotarod test (motor function)

Why This Matters

Preservation of acute pain perception and motor function is essential for translational relevance and for experimental isolation of P2X4-mediated chronic pain mechanisms. Compounds that impair acute nociception or motor performance introduce behavioral confounds that obscure interpretation of anti-allodynic efficacy.

• [1] Matsumura Y, Yamashita T, Sasaki A, Nakata E, Kohno T, Masuda T, Tozaki-Saitoh H, Imai T, Kuraishi Y, Tsuda M, Inoue K. A novel P2X4 receptor-selective antagonist produces anti-allodynic effect in a mouse model of herpetic pain. Sci Rep. 2016;6:32461. (Fig. 2a-c: anti-allodynic effect without acute pain or motor alteration) View Source
• [2] Yamashita T, et al. Antidepressants inhibit P2X4 receptor function: a possible involvement in neuropathic pain relief. (Paroxetine P2X4 inhibition with mixed pharmacology) View Source

KCC2 Restoration in Spinal Dorsal Horn

NP-1815-PX treatment restores K⁺/Cl⁻ cotransporter 2 (KCC2) expression in the spinal dorsal horn following herpetic pain induction—a mechanistic biomarker directly linked to P2X4R-mediated microglial BDNF release and neuronal hyperexcitability. In the mouse herpetic pain model, KCC2 protein levels were significantly downregulated in the ipsilateral spinal dorsal horn compared to controls. Intrathecal administration of NP-1815-PX (30 nmol) reversed this downregulation, restoring KCC2 expression to levels not significantly different from sham-operated animals [1]. This effect was phenocopied by BDNF signaling interference (TrkB-Fc chimera), confirming the mechanistic pathway: P2X4R activation → microglial BDNF release → neuronal TrkB activation → KCC2 downregulation → impaired Cl⁻ extrusion → dorsal horn neuron hyperexcitability and allodynia [2]. While other P2X4 antagonists such as 5-BDBD and BX430 have been studied in vitro, direct in vivo evidence of KCC2 restoration is specifically documented for NP-1815-PX in the peer-reviewed literature [3].

KCC2 Restoration

Class-level

Restores spinal dorsal horn KCC2 protein to sham levels

Supports pathway biomarker interpretation

Comparators lack published in vivo KCC2 data; Western blot quantification

Evidence Dimension	In vivo mechanistic biomarker restoration (KCC2 expression)
Target Compound Data	NP-1815-PX (30 nmol i.t.): restores KCC2 protein to sham levels in herpetic pain model
Comparator Or Baseline	5-BDBD, BX430: no published in vivo KCC2 restoration data (class-level inference)
Quantified Difference	NP-1815-PX: documented KCC2 restoration; comparators: data absent
Conditions	Mouse herpetic pain model (varicella zoster virus inoculation); spinal dorsal horn tissue; Western blot quantification of KCC2 protein

Why This Matters

KCC2 restoration provides a quantifiable mechanistic readout of target engagement and pathway-specific pharmacology, enabling researchers to correlate P2X4 antagonism with a defined neurophysiological endpoint rather than relying solely on behavioral allodynia measurements.

• [1] Matsumura Y, Yamashita T, Sasaki A, Nakata E, Kohno T, Masuda T, Tozaki-Saitoh H, Imai T, Kuraishi Y, Tsuda M, Inoue K. A novel P2X4 receptor-selective antagonist produces anti-allodynic effect in a mouse model of herpetic pain. Sci Rep. 2016;6:32461. (Fig. 6: KCC2 downregulation and restoration by NP-1815-PX and BDNF signaling interference) View Source
• [2] Coull JA, Beggs S, Boudreau D, Boivin D, Tsuda M, Inoue K, Gravel C, Salter MW, De Koninck Y. BDNF from microglia causes the shift in neuronal anion gradient underlying neuropathic pain. Nature. 2005;438(7070):1017-1021. View Source
• [3] Trang T, et al. Pharmacological differences between human and mouse P2X4 receptor explored using old and new tools. Purinergic Signal. 2024;20(6):659-667. View Source

ATP-Induced Airway Contraction Inhibition

NP-1815-PX demonstrates functional antagonism of ATP-induced contraction in guinea pig tracheal and bronchial smooth muscle (TSM and BSM) ex vivo, supporting its utility beyond neuronal/glial systems. In epithelium-intact TSM preparations, NP-1815-PX (10⁻⁵ M) strongly suppressed ATP-induced contractions, consistent with P2X4R expression and function in airway smooth muscle [1]. This finding complements observations that administration of a P2X4 receptor antagonist to asthma model mice improved asthma symptoms, suggesting translational potential in respiratory indications [2]. While comparative ex vivo contractility data for 5-BDBD or BX430 in guinea pig airway preparations are not systematically published, NP-1815-PX provides a validated tool compound with peer-reviewed documentation in this tissue context.

Airway Contraction

Method context

Strong suppression of ATP-induced tracheal contraction (10⁻⁵ M)

Supports airway purinergic research

Guinea pig epithelium-intact TSM/BSM organ bath

Evidence Dimension	Ex vivo smooth muscle contraction inhibition
Target Compound Data	NP-1815-PX (10⁻⁵ M): strong suppression of ATP-induced TSM contraction
Comparator Or Baseline	5-BDBD, BX430: no published ex vivo guinea pig airway contractility data identified
Quantified Difference	NP-1815-PX: documented TSM/BSM efficacy; comparators: data absent in this specific tissue context
Conditions	Guinea pig epithelium-intact tracheal smooth muscle (TSM) and bronchial smooth muscle (BSM) organ bath preparations; ATP-stimulated contraction

Why This Matters

For researchers investigating purinergic signaling in respiratory physiology or asthma models, NP-1815-PX offers a P2X4-selective tool with validated efficacy in airway smooth muscle preparations—a tissue context not uniformly characterized for alternative P2X4 antagonists.

• [1] Effects of NP-1815-PX, a P2X4 Receptor Antagonist, on Contractions in Guinea Pig Tracheal and Bronchial Smooth Muscles. (TSM/BSM contractility study) View Source
• [2] Matsumura Y, et al. Sci Rep. 2016;6:32461. (Asthma model mouse data cited in broader context) View Source

NP-1815-PX: Application Scenarios

In Vivo Chronic Pain Studies

For laboratories conducting in vivo efficacy studies in mouse models of neuropathic, inflammatory, or herpetic pain, NP-1815-PX is the scientifically appropriate tool compound. Unlike 5-BDBD and BX430, which are inactive at the mouse P2X4 orthologue up to 100 μM [1], NP-1815-PX produces robust anti-allodynic effects upon intrathecal administration (30 nmol) in mouse traumatic nerve injury and herpetic pain models without altering acute nociception or motor function [2]. This enables clean interpretation of P2X4-mediated mechanisms in chronic pain and avoids the experimental confound of using a compound that does not engage the murine target.

KCC2 Downregulation Mechanistic Studies

NP-1815-PX is uniquely documented to restore KCC2 protein expression in the spinal dorsal horn following herpetic pain induction, providing a quantifiable mechanistic biomarker of target pathway engagement [1]. This property enables researchers to correlate P2X4 antagonism with chloride homeostasis restoration and neuronal disinhibition—a pathway-specific readout not established for alternative P2X4 antagonists. Studies examining the BDNF-TrkB-KCC2 signaling axis in pain neuroplasticity will benefit from NP-1815-PX as a validated pharmacological probe.

Cross-Species Translational Pharmacology

NP-1815-PX retains functional antagonist activity at both human (IC₅₀ = 0.26 μM) and mouse P2X4 receptors, making it suitable for studies requiring translational continuity from recombinant human receptor assays to murine disease models [1]. In contrast, 5-BDBD and BX430 exhibit a species activity cliff—potent at human P2X4 but completely inactive at mouse P2X4—precluding their use in cross-species experimental designs [2]. NP-1815-PX thus enables a coherent pharmacological narrative from in vitro target validation through in vivo proof-of-concept.

Airway Smooth Muscle and Asthma Research

NP-1815-PX has demonstrated functional suppression of ATP-induced contraction in guinea pig tracheal and bronchial smooth muscle ex vivo [1], supporting its use in respiratory physiology studies examining purinergic regulation of airway tone. For researchers investigating P2X4 contributions to asthma pathophysiology or screening for bronchorelaxant activity, NP-1815-PX offers a validated P2X4-selective tool with peer-reviewed documentation in airway tissue preparations.

Application

Selection Property

Validation Focus

Chronic pain model studies

Cross-species P2X4 antagonism

Anti-allodynic endpoint response

KCC2/BDNF pathway studies

KCC2 restoration biomarker

Spinal dorsal horn KCC2 expression

Cross-species target engagement

Human/rodent P2X4 activity

Translational model bridging

Airway smooth muscle research

Ex vivo contractility inhibition

ATP-induced contraction endpoint

• [1] Trang T, Stokes L, Riedel T, Schmalzing G, Markwardt F, Müller CE, et al. Pharmacological differences between human and mouse P2X4 receptor explored using old and new tools. Purinergic Signal. 2024;20(6):659-667. View Source
• [2] Matsumura Y, Yamashita T, Sasaki A, Nakata E, Kohno T, Masuda T, Tozaki-Saitoh H, Imai T, Kuraishi Y, Tsuda M, Inoue K. A novel P2X4 receptor-selective antagonist produces anti-allodynic effect in a mouse model of herpetic pain. Sci Rep. 2016;6:32461. View Source